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Compound of Interest

Compound Name: TAN-420E

Cat. No.: B1282777 Get Quote

For Immediate Release

Researchers and drug development professionals utilizing the antibiotic and cytotoxic agent

TAN-420E must adhere to stringent disposal protocols to ensure laboratory safety and

environmental protection. Due to its inherent biological activity, TAN-420E and all associated

materials are to be treated as hazardous waste. This guide provides essential, step-by-step

information for the proper handling and disposal of TAN-420E in a laboratory setting.

Key Chemical and Safety Data
A comprehensive understanding of the chemical properties of TAN-420E is the first step in

ensuring its safe handling and disposal. The following table summarizes the available

quantitative data for this compound.

Property Value

CAS Number 91700-93-5

Molecular Formula C₃₀H₄₄N₂O₉

Molecular Weight 576.7 g/mol

Purity >95%

Known Activities
Antibacterial, Antifungal, Antiprotozoan,

Cytotoxic
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Experimental Protocols: Disposal of TAN-420E
The proper disposal of TAN-420E is governed by the Resource Conservation and Recovery Act

(RCRA) and should be managed as a hazardous waste.[1][2][3] Given its cytotoxic nature, all

materials that have come into contact with TAN-420E must be considered contaminated and

disposed of accordingly.[1][4][5]

Important Note: A specific Safety Data Sheet (SDS) for TAN-420E is not readily available.

Therefore, it is imperative that a formal hazardous waste determination is conducted by the

generating facility's Environmental Health and Safety (EHS) department or a qualified

professional. This determination will classify the waste based on its characteristics of

ignitability, corrosivity, reactivity, and toxicity.[1]

The following is a general, procedural guide based on best practices for the disposal of

cytotoxic research chemicals:

Step 1: Personal Protective Equipment (PPE)

Before handling TAN-420E in any form (pure substance, solutions, or contaminated materials),

personnel must be equipped with appropriate PPE. This includes, but is not limited to:

Disposable gown

Two pairs of chemotherapy-grade gloves

Safety goggles or a face shield

A NIOSH-approved respirator, if handling the powder form or creating aerosols.

Step 2: Waste Segregation

At the point of generation, all TAN-420E waste must be segregated from other waste streams.

[1] This includes:

Solid Waste: Contaminated gloves, gowns, bench paper, pipette tips, vials, and any other

solid materials.
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Liquid Waste: Unused solutions, cell culture media containing TAN-420E, and solvents used

for cleaning.

Sharps Waste: Needles, syringes, and broken glass contaminated with TAN-420E.

Step 3: Waste Containment

Solids and Liquids: Use designated, leak-proof, and clearly labeled hazardous waste

containers.[6][7] The containers should be compatible with the waste type. For cytotoxic

waste, these containers are often color-coded (e.g., yellow or purple) and must be labeled

with the words "Hazardous Waste," "Cytotoxic Waste," and the specific chemical name

(TAN-420E).[5]

Sharps: All contaminated sharps must be placed in a puncture-resistant sharps container

that is also clearly labeled as "Hazardous Waste" and "Cytotoxic Waste".[1][4]

Step 4: Storage

Accumulated hazardous waste must be stored in a designated satellite accumulation area

within the laboratory.[2][7] This area should be under the control of the laboratory personnel

and away from general laboratory traffic. The containers must be kept closed at all times,

except when adding waste.[7]

Step 5: Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Do not attempt to dispose of TAN-420E down the

drain or in the regular trash. All hazardous waste shipments must be accompanied by a

hazardous waste manifest, which will be handled by the EHS department and a licensed

hazardous waste transporter.[7]

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TAN-420E.
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TAN-420E Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

TAN-420E, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific guidelines and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

